3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone

• IUPAC Name: 3-(2,5-difluorophenyl)-1,1,1-trifluoropropan-2-one
• InChI: InChI=1S/C9H5F5O/c10-6-1-2-7(11)5(3-6)4-8(15)9(12,13)14/h1-3H,4H2
• InChI Key: AFSMXTFDDQMNMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CC(=O)C(F)(F)F)F
• Molecular Formula: C9H5F5O
• DSSTOX Substance ID: DTXSID60645239
• Molecular Weight: 224.13 g/mol
• CAS RN: 898787-51-4

Description

3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone, also known as 2,5-Difluorophenyl-trifluoropropanone, is a fluorinated ketone that has been used for a variety of scientific applications. It is a colorless liquid with a boiling point of 128.6°C, and is highly soluble in organic solvents. It has been used in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in the production of polymers.

Scientific Research Applications

Synthesis of Fluorine-containing Heterocycles

3-Dimethylhydrazono-1,1,1-trifluoro-2-propanone, a compound related to 3-(2,5-Difluorophenyl)-1,1,1-trifluoro-2-propanone, is useful in synthesizing fluorine-containing heterocycles. This process involves the successful synthesis of 4-trifluoromethylimidazoles and 2-trifluoromethylquinoxaline (Kamitori, 2003).

Novel Synthesis Methods for Fluorine Compounds

A study on the reaction of 2-bromo-2-chloro-1,1,1-trifluoroethane with ketones presents new methods for synthesizing fluorine compounds, highlighting the complex chemical behavior and potential applications of such compounds in various fields (Takagi et al., 1992).

Building Block for Fluoroorganics

1,1,1-Trifluoroacetone, closely related to this compound, serves as a precursor for various fluoroorganics and is involved in the oxidation of organic compounds. It is a valuable building block in synthesizing diverse fluoroorganic compounds (Prakash & Wang, 2011).

Stereocontrolled Access to Fluorinated Compounds

The stereocontrolled synthesis of 1,1,1-Trifluoro-2,3-epoxypropane from 1,1,1-Trifluoro-3-(phenylthio)propan-2-ol demonstrates the precision required in chemical reactions involving fluorinated compounds, which are crucial in advanced materials and pharmaceutical research (Shimizu, Sugiyama, & Fujisawa, 1996).

Fluorinated High-Temperature Polymers

The synthesis of new fluorinated polymers from 1,1,1-bis(p-carboxyphenyl)-2,2,2-trifluoroethanol (3FOH), related to this compound, showcases the application in creating high-temperature resistant materials with unique properties (Boston et al., 1997).

Novel Fluorinated Copolymers

The creation of novel copolymers involving this compound and its derivatives highlights the importance of these compounds in developing new materials with enhanced physical and chemical properties (Kharas et al., 2000).